ethyl 3-{[(phenylthio)acetyl]amino}benzoate

• IUPAC Name: ethyl 3-[(2-phenylsulfanylacetyl)amino]benzoate
• InChI: InChI=1S/C17H17NO3S/c1-2-21-17(20)13-7-6-8-14(11-13)18-16(19)12-22-15-9-4-3-5-10-15/h3-11H,2,12H2,1H3,(H,18,19)
• InChI Key: NPBNKTGCGGMBQK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=CC=C1)NC(=O)CSC2=CC=CC=C2
• Molecular Formula: C17H17NO3S
• Molecular Weight: 315.4 g/mol

Description

Ethyl 3-{[(phenylthio)acetyl]amino}benzoate, also known as ethyl 2-(phenylthio)acetamido)benzoate, is a chemical compound that has been studied extensively for its potential applications in scientific research. It is a white crystalline solid that is soluble in organic solvents such as ethanol and chloroform. In

Mechanism of Action

The mechanism of action of ethyl 3-{[(phenylthio)acetyl]amino}benzoate 3-{[(phenylthio)acetyl]amino}benzoate is not fully understood, but it is believed to involve the inhibition of certain enzymes or signaling pathways that are involved in the growth and proliferation of cancer cells. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of cell growth and proliferation, the induction of apoptosis, and the modulation of certain signaling pathways. It has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 3-{[(phenylthio)acetyl]amino}benzoate 3-{[(phenylthio)acetyl]amino}benzoate in lab experiments is its versatility as a building block for the synthesis of other compounds. However, its limitations include its potential toxicity and the need for careful handling and disposal.

Future Directions

For the study of ethyl 3-{[(phenylthio)acetyl]amino}benzoate 3-{[(phenylthio)acetyl]amino}benzoate 3-{[(phenylthio)acetyl]amino}benzoate include further investigation into its mechanism of action and potential applications in the treatment of cancer and other diseases. Additionally, research could focus on the development of new synthetic methods for the compound and the synthesis of analogs with improved properties.

Synthesis Methods

The synthesis method of ethyl 3-{[(phenylthio)acetyl]amino}benzoate 3-{[(phenylthio)acetyl]amino}benzoate involves the reaction of this compound 2-aminobenzoate with phenylthioacetic acid in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethyl 3-{[(phenylthio)acetyl]amino}benzoateaminopyridine (DMAP). The reaction results in the formation of the desired product, which can be purified through recrystallization or column chromatography.

Scientific Research Applications

Ethyl 3-{[(phenylthio)acetyl]amino}benzoate has been used in various scientific research applications, including as a building block for the synthesis of other compounds, as a reagent for the detection of metal ions, and as a potential drug candidate for the treatment of cancer and other diseases.